Cas no 174493-51-7 (Benzenamine, 4-[(2-ethylhexyl)oxy]-)

Benzenamine, 4-[(2-ethylhexyl)oxy]-, is an aromatic amine derivative characterized by the presence of a 2-ethylhexyloxy substituent at the para position of the aniline ring. This structural feature enhances its solubility in organic solvents and improves compatibility with hydrophobic matrices, making it suitable for applications in polymer stabilization, dye synthesis, and specialty chemical formulations. The compound exhibits moderate thermal stability and can function as an intermediate in the synthesis of more complex organic molecules. Its balanced lipophilicity and reactivity profile make it a versatile building block for fine chemical and industrial applications requiring tailored amine functionality.
Benzenamine, 4-[(2-ethylhexyl)oxy]- structure
174493-51-7 structure
Product Name:Benzenamine, 4-[(2-ethylhexyl)oxy]-
CAS No:174493-51-7
MF:C14H23NO
MW:221.338524103165
MDL:MFCD00025320
CID:1360099
PubChem ID:18519890
Update Time:2025-06-07

Benzenamine, 4-[(2-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(2-ethylhexyl)oxy]-
    • 4-(2-ethylhexoxy)aniline
    • DTXSID80594376
    • SCHEMBL3685907
    • 174493-51-7
    • 4-[(2-ethylhexyl)oxy]aniline
    • MDL: MFCD00025320
    • Inchi: 1S/C14H23NO/c1-3-5-6-12(4-2)11-16-14-9-7-13(15)8-10-14/h7-10,12H,3-6,11,15H2,1-2H3
    • InChI Key: WQXGWJYOTIQXRB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)CC(CC)CCCC

Computed Properties

  • Exact Mass: 221.17809
  • Monoisotopic Mass: 221.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

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